1-(3-(2-morpholinoethyl)-1H-1,2,4-triazol-5-yl)ethanamine dihydrochloride

• IUPAC Name: 1-[5-(2-morpholin-4-ylethyl)-1H-1,2,4-triazol-3-yl]ethanamine;dihydrochloride
• InChI: InChI=1S/C10H19N5O.2ClH/c1-8(11)10-12-9(13-14-10)2-3-15-4-6-16-7-5-15;;/h8H,2-7,11H2,1H3,(H,12,13,14);2*1H
• InChI Key: GZDOEGUCUBZPPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NNC(=N1)CCN2CCOCC2)N.Cl.Cl
• Molecular Formula: C10H21Cl2N5O
• Molecular Weight: 298.21 g/mol

Description

The compound “1-(3-(2-morpholinoethyl)-1H-1,2,4-triazol-5-yl)ethanamine dihydrochloride” is a complex organic molecule. It contains a morpholinoethyl group and a 1,2,4-triazolyl group, which are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, an ethylamine group, and a morpholine ring. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the 1,2,4-triazole ring, the ethylamine group, and the morpholine ring. The nitrogen atoms in these groups could act as nucleophiles in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the presence and position of functional groups, the overall size and shape of the molecule, and the presence of any chiral centers could all influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, characterization, and potential biological activities. It could also be interesting to explore its potential applications in fields such as medicinal chemistry, materials science, or chemical biology.